N-(Cyclopropylmethyl)-2-methoxy-1-ethanamine

• IUPAC Name: N-(cyclopropylmethyl)-2-methoxyethanamine
• InChI: InChI=1S/C7H15NO/c1-9-5-4-8-6-7-2-3-7/h7-8H,2-6H2,1H3
• InChI Key: XOMOOAMCPDDKCS-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1CC1
• Molecular Formula: C7H15NO
• DSSTOX Substance ID: DTXSID60598296
• Molecular Weight: 129.20 g/mol
• CAS RN: 209334-89-4

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable amine with a compound containing the appropriate leaving group. For example, 2-methoxy-1-ethanamine could be reacted with cyclopropylmethyl bromide in the presence of a base.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the amine and methoxy groups could potentially influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, including those typical of amines and ethers. For example, the amine group could participate in acid-base reactions, while the ether group could undergo reactions with strong acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amine and ether groups could affect its solubility in different solvents.

Scientific Research Applications

Comprehensive Analysis of N-(Cyclopropylmethyl)-2-methoxy-1-ethanamine Applications

N-(Cyclopropylmethyl)-2-methoxy-1-ethanamine is a chemical compound with potential applications in various scientific research fields. Below is a detailed analysis of six unique applications, each within its own dedicated section.

Drug Discovery and Development

N-(Cyclopropylmethyl)-2-methoxy-1-ethanamine: may play a significant role in the development of new pharmaceuticals. . These medications are crucial for reversing opioid overdoses and treating dependencies. The compound’s unique functional groups could be modified to enhance binding affinity or alter pharmacokinetics, providing a pathway for the creation of novel therapeutic agents.

Mechanism of Action

Target of Action

Compounds with similar structures, such as n-substituted fluoroquinolones, have been found to exhibit higher levels of antibacterial activity .

Mode of Action

It’s worth noting that compounds with similar structures, such as fluoroquinolones, inhibit bacterial dna-gyrase, which is essential for bacterial dna replication . This inhibition disrupts the bacterial cell cycle, leading to cell death.

Biochemical Pathways

For instance, they can be synthesized through two major pathways involving an exogenous C1 unit from S-adenosylmethionine (SAM) or not .

Pharmacokinetics

For instance, drugs cleared by cytochrome P450 enzymes can exhibit complex pharmacokinetic behaviors due to substrate-dependence of the reaction mechanism .

Result of Action

Based on the mode of action of similar compounds, it can be inferred that this compound may lead to the disruption of bacterial cell cycles, resulting in cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, soil properties and geo-climatic factors can affect the abundance and activity of certain enzymes, which in turn can influence the action of a compound . .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential uses of this compound in various fields, such as medicine or materials science. Additionally, studies could investigate the synthesis of this compound from renewable resources or the development of more efficient synthetic methods.